molecular formula C7H9BrN2O2S B8622977 N-(5-Bromo-4-methyl-2-pyridinyl)methanesulfonamide

N-(5-Bromo-4-methyl-2-pyridinyl)methanesulfonamide

Cat. No.: B8622977
M. Wt: 265.13 g/mol
InChI Key: NIHNJVAQUMWFPW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(5-Bromo-4-methyl-2-pyridinyl)methanesulfonamide is a useful research compound. Its molecular formula is C7H9BrN2O2S and its molecular weight is 265.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H9BrN2O2S

Molecular Weight

265.13 g/mol

IUPAC Name

N-(5-bromo-4-methylpyridin-2-yl)methanesulfonamide

InChI

InChI=1S/C7H9BrN2O2S/c1-5-3-7(9-4-6(5)8)10-13(2,11)12/h3-4H,1-2H3,(H,9,10)

InChI Key

NIHNJVAQUMWFPW-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NC=C1Br)NS(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Bromo-4-methylpyridin-2-amine (1.56 g) was dissolved in DCM (40 ml), trimethylamine (1.4 ml) added, followed by methanesulfonyl chloride (1.9 g) and the mixture stirred for 20 min. The solution was washed with water, dried (MgSO4) and evaporated. The residue was dissolved in THF, treated with TBAF, stirred for 16 h and evaporated. The residue was purified by chromatography on silica eluting with 27% EtOAc/isohexane. Yield 1.3 g. Carried forward to step (ii) without characterisation.
Quantity
1.56 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
1.4 mL
Type
reactant
Reaction Step Two
Quantity
1.9 g
Type
reactant
Reaction Step Three

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